Cas no 62781-84-4 (2,1,3-Benzothiadiazol-5-amine, N-(4,5-dihydro-1H-imidazol-2-yl)-)

• Product Name: 2,1,3-Benzothiadiazol-5-amine, N-(4,5-dihydro-1H-imidazol-2-yl)-
• CAS No: 62781-84-4
• MF: C₉H₉N₅S
• MW: 219.266258955002
• CID: 431534
• PubChem ID: 23347370
• Update Time: 2025-04-19

2,1,3-Benzothiadiazol-5-amine, N-(4,5-dihydro-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazol-5-amine, N-(4,5-dihydro-1H-imidazol-2-yl)-
• N-(4,5-dihydro-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-5-amine
• SCHEMBL11480097
• DTXSID40633275
• 62781-84-4

• Inchi： 1S/C9H9N5S/c1-2-7-8(14-15-13-7)5-6(1)12-9-10-3-4-11-9/h1-2,5H,3-4H2,(H2,10,11,12)
• InChI Key： AWFJEBXBYLHEEZ-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)NC1=NCCN1

Computed Properties

• Exact Mass: 219.05807
• Monoisotopic Mass: 219.05786648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 90.4Ų

Experimental Properties

• PSA: 62.2